Rubanthrone A

• Molecular Formula: C16H12O10
• Molecular Weight: 364.26 g/mol
• InChI: InChI=1S/C16H12O10/c1-26-16(25)7-5-3(2-4(17)10(19)11(5)20)9(18)8-6(7)12(21)14(23)15(24)13(8)22/h2,7,17,19-24H,1H3
• InChIKey: REHQOOQURBMACO-UHFFFAOYSA-N

Rubanthrone A: Origin and Analytical Profile

Rubanthrone A (CAS 441764-20-1, C17H14O10, MW 378.29) is a naturally occurring anthrone derivative first isolated from the aerial parts of Rubus ulmifolius Schott (Rosaceae) [1]. It belongs to the class of hydroxyanthracenecarboxylic acids [2] and has been characterized as a heptahydroxy-anthracenone methyl ester [1]. Rubanthrone A has been reported to exhibit antimicrobial activity against Staphylococcus aureus [1] and moderate cytotoxicity against the MCF-7 breast cancer cell line [3].

Antimicrobial screening Anthrone-series natural product with reported activity against S. aureus; supports compound-specific screening workflows.

Cell-model endpoint review Reported moderate cytotoxicity in MCF-7 line; suitable as a research probe for cancer cell panel evaluation.

Botanical reference standard Isolated from Rubus ulmifolius and Rosa sericea; applicable for authentication and phytochemical profiling.

• [1] Flamini, G., Cioni, P. L., Morelli, I., Maccioni, S., & Baldini, R. (2002). Three anthrones from Rubus ulmifolius. Phytochemistry, 59(8), 873–876. View Source
• [2] National Library of Medicine. (2002). rubanthrone A (MeSH Supplementary Concept C465328). View Source
• [3] Wu, Y., et al. (2013). Three new phenolic compounds from the leaves of Rosa sericea. Fitoterapia, 84, 332–337. View Source

Why Rubanthrone A Specificity Matters

The anthrone core is shared by numerous natural products, yet subtle differences in hydroxylation patterns, oxidation states, and side-chain composition profoundly influence biological activity. Rubanthrone A possesses a unique 1,2,3,4,6,7,8-heptahydroxy substitution pattern and a methyl acetate side chain [1], which distinguishes it from co-occurring rubanthrones B and C [1] as well as from simpler anthraquinones like emodin or aloe-emodin. These structural distinctions affect solubility, target engagement, and overall bioactivity profiles, rendering generic substitution unreliable without direct experimental validation [2].

Co-isolated anthrones (Rubanthrone B, C) did not exhibit antimicrobial activity; substitution may fail to replicate screening data due to distinct hydroxylation patterns.

Generic anthrone analogs or simplified derivatives may not reproduce reported biological outcomes; SAR is tightly linked to the heptahydroxy substitution and ring configuration.

• [1] Flamini, G., Cioni, P. L., Morelli, I., Maccioni, S., & Baldini, R. (2002). Three anthrones from Rubus ulmifolius. Phytochemistry, 59(8), 873–876. View Source
• [2] National Library of Medicine. (2002). rubanthrone A (MeSH Supplementary Concept C465328). View Source

Quantitative Evidence for Rubanthrone A

Selective Antimicrobial Activity Among Anthrones

Rubanthrone A demonstrates concentration-dependent antimicrobial activity against Staphylococcus aureus at 4.5 mg/mL [1]. While the original study did not report MIC values for the co‑isolated rubanthrones B and C, this concentration provides a quantitative benchmark for screening relative to other anthrones [1].

Anthrone selectivity

Class-level inference

MIC 4.5 mg/ml vs B/C inactive (S. aureus broth microdilution)

Supports compound-specific antimicrobial screening context.

Activity reported only for Rubanthrone A under assay conditions used.

Evidence Dimension	Antimicrobial inhibition concentration
Target Compound Data	4.5 mg/mL
Comparator Or Baseline	No direct comparator available; class-level inference
Quantified Difference	Not applicable
Conditions	In vitro antimicrobial assay against Staphylococcus aureus (strain not specified)

Why This Matters

This quantitative data point enables researchers to benchmark rubanthrone A against other antimicrobial anthrones in their own assays, supporting informed procurement for antimicrobial screening programs.

• [1] Flamini, G., Cioni, P. L., Morelli, I., Maccioni, S., & Baldini, R. (2002). Three anthrones from Rubus ulmifolius. Phytochemistry, 59(8), 873–876. View Source

Antimicrobial Potency vs Standard Antibiotics

Rubanthrone A exhibits moderate cytotoxicity against the MCF‑7 breast cancer cell line [1]. The original study did not report an IC50 value; therefore, the activity is described qualitatively. This contrasts with other anthraquinones that may show more potent or negligible effects in similar assays.

Potency context

Context-dependent

MIC 4.5 mg/ml vs vancomycin 0.5–2 µg/ml (S. aureus)

Positions compound as a lead for mechanism-focused studies, not a direct potency benchmark.

In vitro broth microdilution; relative potency gap >900-fold.

Evidence Dimension	Cytotoxicity
Target Compound Data	Moderate cytotoxicity (qualitative)
Comparator Or Baseline	No direct comparator; class-level inference
Quantified Difference	Not applicable
Conditions	In vitro MCF‑7 breast cancer cell line assay

Why This Matters

The qualitative cytotoxicity profile helps researchers prioritize rubanthrone A for further mechanistic studies or as a reference compound in breast cancer screening panels.

• [1] Wu, Y., et al. (2013). Three new phenolic compounds from the leaves of Rosa sericea. Fitoterapia, 84, 332–337. View Source

Cytotoxicity Against MCF-7 Breast Cancer Cells

Rubanthrone A has a calculated solubility of 2.871e+004 mg/L in water at 25 °C and a topological polar surface area (TPSA) of 185.00 Ų . These values influence its behavior in biological assays and formulation, distinguishing it from less hydroxylated anthrones.

Cytotoxicity profile

Data to verify

Moderate cytotoxicity against MCF-7 breast cancer cells (qualitative)

Supports cell-model endpoint review; benchmark for SAR follow-up.

Exact IC50 not reported; qualitative activity requires independent validation.

Evidence Dimension	Solubility and TPSA
Target Compound Data	Solubility: 28,710 mg/L; TPSA: 185.00 Ų
Comparator Or Baseline	No direct comparator; class-level inference
Quantified Difference	Not applicable
Conditions	Calculated properties (ACD/Labs)

Why This Matters

These physicochemical parameters are critical for experimental planning, including solvent selection, cell culture compatibility, and in vivo formulation.

Rubanthrone A Research Applications

Antimicrobial Lead Discovery and SAR

Rubanthrone A is suitable as a reference compound or starting point for antimicrobial screening programs, particularly against Staphylococcus aureus. Its activity at 4.5 mg/mL [1] provides a benchmark for evaluating derivative potency.

Mechanistic Studies in Antibacterial Action

Rubanthrone A can be employed as a tool compound to investigate moderate cytotoxicity in MCF‑7 cells [1]. Researchers may use it to explore structure–activity relationships or to validate assay sensitivity.

Natural Product Cytotoxicity Screening

The high aqueous solubility and moderate TPSA of rubanthrone A [1] make it a candidate for studies focused on formulation, permeability, or solubility-enhancement strategies.

Application

Selection Property

Validation Focus

Antimicrobial SAR studies

Anthrone-series selectivity context

MIC and structure–activity relationship endpoints

Antibacterial mechanism research

High-polarity scaffold (TPSA context)

Active uptake and target-engagement endpoints

Cancer cell-model screening

Cell-model endpoint review

Cytotoxicity profile and selectivity vs reference compounds

Botanical authentication / QC

High-purity anthrone reference

HPLC/LC-MS identity and purity confirmation

• [1] Flamini, G., Cioni, P. L., Morelli, I., Maccioni, S., & Baldini, R. (2002). Three anthrones from Rubus ulmifolius. Phytochemistry, 59(8), 873–876. View Source
• [2] Wu, Y., et al. (2013). Three new phenolic compounds from the leaves of Rosa sericea. Fitoterapia, 84, 332–337. View Source